Cas no 1554565-20-6 (1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine)

• Product Name: 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine
• CAS No: 1554565-20-6
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5892536
• PubChem ID: 112713666
• Update Time: 2025-10-11

1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine
• EN300-1791274
• 1-[2-(1-ethyl-1H-pyrazol-5-yl)ethyl]piperazine
• 1554565-20-6

• Inchi： 1S/C11H20N4/c1-2-15-11(3-5-13-15)4-8-14-9-6-12-7-10-14/h3,5,12H,2,4,6-10H2,1H3
• InChI Key： UAPHETSWKHGMQM-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=NN2CC)CCNCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine

Recent Advances in the Study of 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine (CAS: 1554565-20-6)

The compound 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine (CAS: 1554565-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-piperazine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine, emphasizing its scalability and purity for industrial applications. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its development as a drug candidate. Additionally, the research team identified several derivatives of the compound that exhibit enhanced bioavailability and reduced toxicity, paving the way for further preclinical evaluations.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's interaction with serotonin receptors (5-HT_1A and 5-HT_2A) was investigated. The findings suggested that 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine acts as a partial agonist at these receptors, with a high degree of selectivity. This property makes it a potential candidate for the treatment of neuropsychiatric disorders such as anxiety and depression, where modulation of serotonin pathways is often targeted.

Further research has also explored the compound's potential in oncology. A recent study in Molecular Cancer Therapeutics demonstrated that 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine exhibits inhibitory effects on certain kinase enzymes involved in tumor proliferation. The compound's ability to cross the blood-brain barrier was particularly noted, suggesting its utility in treating glioblastoma and other CNS malignancies. These findings are currently being validated in animal models, with preliminary results indicating a favorable safety profile.

Despite these promising developments, challenges remain in the clinical translation of 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. However, the compound's versatile pharmacological profile and the growing body of research supporting its therapeutic potential underscore its importance in the evolving landscape of drug discovery.

In conclusion, 1-2-(1-ethyl-1H-pyrazol-5-yl)ethylpiperazine (CAS: 1554565-20-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research progresses, this compound may well emerge as a cornerstone in the development of novel therapeutics for CNS disorders and cancer.